3-cyclohexyl-5-(furan-2-yl)-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Cyclohexyl-5-(furan-2-yl)-1H-1,2,4-triazole is a heterocyclic compound with a molecular formula of C9H10N3. The compound is commonly referred to as CHFT and is a member of the triazole family, which is a group of five-membered ring compounds containing three nitrogen atoms. CHFT is a highly versatile compound and has a wide range of applications in scientific research and laboratory experiments. In Additionally, potential future directions for research and development will be identified.
Scientific Research Applications
Synthesis and Structural Analysis
- Thiol-Thione Tautomerism: The synthesis of 5-furan-2-yl[1,3,4]oxadiazole-2-thiol and 5-furan-2-yl-4H-[1,2,4]-triazole-3-thiol from furan-2-carboxylic acid hydrazide has been explored. These compounds exhibit thiol-thione tautomerism, a feature that could be relevant for their chemical properties and reactivity (Koparır, Çetin, & Cansiz, 2005).
Antimicrobial Activity
- Antimicrobial Properties: The antimicrobial activity of certain triazole compounds, including derivatives synthesized by intramolecular cyclization of carbonylthiosemicarbazides in alkaline medium, has been studied. These findings suggest potential applications in developing antimicrobial agents (Siwek, Wujec, Stefanska, & Paneth, 2009).
Catalysis and Synthesis of Bioactive Molecules
- Ytterbium-Catalyzed Synthesis: A novel approach involving ytterbium-catalyzed cyclization to form fused triazoles from biomass-derived compounds has been developed. This method could be significant for synthesizing synthetic bioactive molecules with triazole-containing polycyclic architectures (Xu, Zhong, Xing, Gao, Gou, & Yu, 2020).
Antitumor and Pharmacological Evaluation
- Potential Antitumor Substances: Research into the synthesis of new derivatives of 3-mercapto-4-(1H-pyrrol-1-yl)-5-cyclohexyl-1,2,4-triazole(4H) has been directed towards creating potential antitumor substances. These studies involve exploring the pharmacological properties of these compounds, which could lead to new therapeutic options (Saidov, Georgiyants, & Demchenko, 2014).
properties
IUPAC Name |
5-cyclohexyl-3-(furan-2-yl)-1H-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-2-5-9(6-3-1)11-13-12(15-14-11)10-7-4-8-16-10/h4,7-9H,1-3,5-6H2,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPDIAGWKDNGSOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=NC(=NN2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.